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Compound of Interest

Compound Name: Boeravinone O

Cat. No.: B570071 Get Quote

Essential Safety and Handling Guide for
Boeravinone O
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent bioactive compounds like Boeravinone O. This

guide provides immediate and essential safety protocols, operational procedures, and disposal

plans to foster a secure research environment.

Boeravinone O is a rotenoid, a class of naturally occurring compounds. While specific

toxicological data for Boeravinone O is limited, the safety guidelines for the closely related

compound Boeravinone E and the parent compound class, rotenoids, necessitate careful

handling. The provided information is benchmarked against safety data for these related

substances to ensure a high degree of caution.

Hazard Identification and Safety Data Summary
Based on data for structurally similar compounds, Boeravinone O should be handled as a

substance with potential health and environmental hazards. The following table summarizes

the key hazard information extrapolated from Safety Data Sheets (SDS) for Boeravinone E and

Rotenone.
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Hazard Classification Description Precautionary Statements

Acute Oral Toxicity

Harmful if swallowed.[1]

Rotenoids can be toxic if

ingested[2][3].

Do not eat, drink, or smoke

when using this product. Wash

hands and face thoroughly

after handling. If swallowed,

call a poison center or doctor

immediately and rinse mouth.

[1][3]

Skin Corrosion/Irritation May cause skin irritation[2][3].

Wear protective gloves and

impervious clothing.[1]

Remove contaminated clothing

and wash before reuse. If skin

irritation occurs, seek medical

advice.

Serious Eye Damage/Irritation
May cause serious eye

irritation[2][3].

Wear safety goggles with side-

shields or a face shield.[1] If in

eyes, rinse cautiously with

water for several minutes.

Remove contact lenses if

present and easy to do.

Continue rinsing and seek

medical attention if irritation

persists.

Respiratory Irritation
May cause respiratory

irritation[2][3].

Avoid breathing dust, fumes,

gas, mist, vapors, or spray.

Use only in a well-ventilated

area or in a chemical fume

hood.[4] If inhaled, move to

fresh air.

Aquatic Toxicity
Very toxic to aquatic life with

long-lasting effects[1][2][3].

Avoid release to the

environment. Collect spillage.

Dispose of contents/container

to an approved waste disposal

plant.[1]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical for minimizing exposure. The following table outlines

the recommended PPE for handling Boeravinone O.

Body Part
Personal Protective
Equipment

Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears or holes before each use.

Eyes/Face
Safety goggles with side-

shields or face shield

Goggles should provide

protection from splashes. A

face shield offers broader

protection.

Body
Laboratory coat or impervious

clothing

A lab coat should be worn at a

minimum. For larger quantities

or risk of splashing, impervious

clothing is recommended.[1]

Respiratory Suitable respirator

Use a NIOSH-approved

respirator if working outside of

a fume hood or if there is a risk

of aerosolization.

Operational and Disposal Plans
Adherence to structured operational and disposal protocols is essential for the safe

management of Boeravinone O in a laboratory setting.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents[4].
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The storage area should be clearly labeled with the appropriate hazard warnings.

Handling and Experimental Use:

All handling of Boeravinone O powder should be conducted in a chemical fume hood to

minimize inhalation exposure.[4]

Prepare solutions in the fume hood.

Avoid the generation of dust and aerosols.

Ensure an eyewash station and safety shower are readily accessible.[1]

Spill Management:

In case of a spill, evacuate the immediate area.

Wear the full complement of recommended PPE, including respiratory protection.

For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

For larger spills, follow your institution's emergency procedures for hazardous material spills.

Ventilate the area and wash the spill site after the material has been removed.

Disposal:

Dispose of all waste materials containing Boeravinone O as hazardous waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of Boeravinone O down the drain or in the regular trash.[1]

Boeravinone O Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Boeravinone O,

from initial receipt to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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